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Compound of Interest

Compound Name: L-Valine hydrochloride

Cat. No.: B099466 Get Quote

Disclaimer: Information in this guide is compiled from safety data sheets for L-Valine and L-

Valine methyl ester hydrochloride, as a specific safety data sheet for L-Valine hydrochloride
was not available. The handling and safety procedures are based on the chemical properties of

closely related compounds and general laboratory safety principles. Always consult with your

institution's safety officer for specific guidance.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with L-Valine hydrochloride. Adherence to these

protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
L-Valine hydrochloride is not classified as a hazardous substance under most regulations;

however, as a fine powder, it can cause mechanical irritation to the eyes, skin, and respiratory

tract.[1] Ingestion of large amounts may cause nausea and vomiting.[1]

Physical and Chemical Properties
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Property Value

Physical State Solid, powder

Appearance White crystalline powder

Odor Odorless

Solubility Soluble in water.

Stability Stable under normal conditions.

Incompatible Materials Strong oxidizing agents.[2]

Hazardous Decomposition Products
Oxides of carbon (CO, CO2) and nitrogen

(NOx), hydrogen chloride gas.[3][4]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to prevent contamination and ensure the

stability of L-Valine hydrochloride.

Engineering Controls:

Use in a well-ventilated area.[5]

For procedures that may generate dust, use a chemical fume hood or a ventilated enclosure.

[3]

Personal Protective Equipment (PPE):
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PPE Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from airborne

particles and accidental

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).

Prevents direct skin contact.

Inspect gloves before use and

dispose of properly.

Body Protection Laboratory coat.
Protects personal clothing from

contamination.

Respiratory Protection

NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) if dust is generated.[6]

Minimizes inhalation of

airborne powder.

Handling Procedures:

Wash hands thoroughly after handling the compound and before leaving the laboratory.[3][5]

Avoid generating dust.[1]

Avoid contact with skin, eyes, and clothing.[5]

Keep containers tightly closed when not in use.[2]

Keep away from heat and sources of ignition.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[2][6]

Keep the container tightly closed to prevent moisture absorption.[2][7]

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Skin Contact

Wash the affected area immediately with soap

and plenty of water. Remove contaminated

clothing.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1] If irritation persists, seek

medical attention.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention if you feel unwell.[1]

Spill Response:

Evacuate the area.

Wear appropriate PPE.

For small spills, use appropriate tools to sweep up the material and place it in a convenient

waste disposal container.[3]

For large spills, use a shovel to place the material into a suitable container for disposal.[3]

Avoid generating dust during cleanup.[8]

After cleanup, wash the area with soap and water.

Disposal Plan
Waste from L-Valine hydrochloride must be disposed of in accordance with federal, state,

and local environmental control regulations.[3][8]

Disposal Guidelines:
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Dispose of surplus and non-recyclable solutions to a licensed disposal company.[6]

Leave the chemical in its original container. Do not mix with other waste.[8]

Contaminated packaging should be treated as the product itself and disposed of accordingly.

[6][8]

Visual Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling L-Valine
hydrochloride in a laboratory setting.
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Safe Handling Workflow for L-Valine Hydrochloride

Preparation

Handling

Cleanup & Disposal Emergency Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Goggles)

Weigh L-Valine Hydrochloride
in a Ventilated Enclosure

Perform Experimental Procedure

Clean Work Area and Equipment Spill or Exposure Occurs

Dispose of Waste in
Accordance with Regulations

Remove PPE and Wash Hands

Follow First-Aid
and Spill Cleanup Procedures

Click to download full resolution via product page

Caption: A stepwise protocol for the safe handling of L-Valine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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